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Compound of Interest

3,4-Dimethoxy-3-cyclobutene-1,2-
Compound Name: ,
dione

Cat. No.: B1295040

In the realm of organic synthesis, dialkyl squarates serve as versatile building blocks for the
construction of complex molecules, finding applications in pharmaceuticals, materials science,
and dye chemistry. Among these, dimethyl squarate and diethyl squarate are two of the most
commonly utilized reagents. This guide provides a detailed comparison of their synthesis,
physical properties, and reactivity, supported by experimental data and protocols to aid
researchers in selecting the appropriate reagent for their specific synthetic needs.

Physical and Chemical Properties

A summary of the key physical and chemical properties of dimethyl squarate and diethyl
squarate is presented below. These properties can influence their handling, storage, and
reactivity in synthetic applications.
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Property Dimethyl Squarate Diethyl Squarate
Molecular Formula CeHeO4[1] CsH1004
Molecular Weight 142.11 g/mol 170.16 g/mol [2]
White to off-white crystalline Clear yellow to light brownish
Appearance ] o
powder/solid[1] liquid[3][4]
Melting Point 55-57 °C[1][5] 13-18 °C[4]
Boiling Point 219.65 °C (estimate) 95 °C at 0.1 mmHg|[3][4]
Density ~1.39 g/cm?3 (estimate)[6] 1.15 g/mL at 25 °C[7][3][4]
Very soluble in water[1][6]. Insoluble in water[4]. Soluble
Solubility Soluble in DMSO and slightly in organic solvents like ethanol

soluble in methanol.[1]

and ether.[8]

Storage Temperature

2-8°C[1]

2-8°C[3][4]

Synthesis of Dialkyl Squarates

A general and efficient method for the synthesis of dialkyl squarates involves the reaction of

squaric acid with the corresponding alcohol in the presence of an orthoformate. This method is

applicable for a range of alkyl squarates, including dimethyl and diethyl squarates, with yields
reported to be between 77-97%.[9][10]
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General Synthesis of Dialkyl Squarates

Squaric Acid

Alcohol (Methanol or Ethanol)

Orthoformate (Trimethyl or Triethyl)

Reflux >

Concentration (Reduced Pressure)

Crude Product

Purification (Flash Chromatography)

Dialkyl Squarate (Dimethyl or Diethyl)

Applications of Dimethyl and Diethyl Squarate

Chiral Squaramides

Dimethyl Squarate

Dimethyl Squarate

Quinones & Benzocyclobutenes Conjugate Vaccines

Coupling Agent (e.g., proteins, sugars)

Diethyl Squarate

Diethyl Squarate

Pharmaceutical Intermediates Polymers & Hydrogels
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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